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Polychlorinated biphenyls (PCBs) are a class of 209 synthetic organochlorine compounds
(congeners) that were widely used in industrial applications for their chemical stability and
insulating properties.[1][2] Despite being banned in the United States in 1979, their resistance
to degradation has led to their persistence in the environment, bioaccumulation in food chains,
and continued human exposure.[1][3][4]

PCB congener 155 (2,2',4,4',6,6'-Hexachlorobiphenyl) is a prominent, highly chlorinated
congener. It is classified as a non-dioxin-like (NDL) PCB due to its molecular structure, which
prevents it from binding effectively to the aryl hydrocarbon receptor (AhR)—the primary
mechanism of toxicity for dioxin-like congeners.[5][6][7] Therefore, its toxicological profile is
distinct and mediated by different cellular pathways, primarily impacting the nervous and
endocrine systems.[2][5][6] This guide will dissect the unique toxicological signature of PCB
155.

Section 2: Physicochemical Profile

The toxicological behavior of PCB 155 is fundamentally dictated by its chemical and physical
properties. Its structure, featuring six chlorine atoms with two in the ortho positions on each
biphenyl ring, renders it highly stable and lipophilic. This high lipophilicity (fat-solubility) and low
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water solubility are the primary drivers of its environmental persistence and bioaccumulation in

the adipose tissue of living organisms.[1][3]

Property Value | Description Source
2,2',4,4'6,6'-

IUPAC Name _ [8]
Hexachlorobiphenyl

CAS Number 33979-03-2 (81191

Chemical Formula C12H4Cle [8]

Molecular Weight 360.88 g/mol [8]

- Very low; decreases with

Water Solubility ) o [1119]
increased chlorination.

Log Kow (Octanol-Water High; indicating strong [10]

Partition Coefficient)

lipophilicity.

Persistence

Resistant to acids, bases,

oxidation, and thermal

degradation.

[1](2]

Section 3: Toxicokinetics: The Journey Through the

Body

The disposition of PCB 155 within a biological system—its absorption, distribution, metabolism,

and excretion (ADME)—is characterized by rapid uptake and extremely slow elimination.

Absorption

Humans and wildlife are exposed to PCB 155 through ingestion of contaminated food,

inhalation of contaminated air, and dermal contact.[11] Due to its lipophilicity, it is readily

absorbed into the bloodstream from the gut and lungs via passive diffusion.[12]

Distribution and Bioaccumulation

Once absorbed, PCB 155 is transported by lipoproteins in the blood and preferentially

partitions into lipid-rich tissues, such as adipose tissue, the liver, skin, and brain.[3] This
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sequestration in fat is the basis for its long-term bioaccumulation. It can also cross the placental
and blood-brain barriers, leading to fetal and central nervous system exposure, respectively.
[11][13]

Metabolism

The metabolism of PCBs is primarily mediated by the cytochrome P450 (CYP) enzyme system
in the liver.[12][14] However, the structure of PCB 155—specifically its high degree of
chlorination and the lack of adjacent non-chlorinated carbon atoms (meta-para sites)—makes it
highly resistant to metabolic breakdown.[15] This metabolic stability is a key factor contributing
to its long biological half-life and persistence in the body.

EXxcretion

Due to its low rate of metabolism and high lipid solubility, the excretion of PCB 155 is extremely
slow.[14][16] The primary route of elimination for its metabolites, if formed, is through the bile
and feces, with a minor component in urine. The slow clearance rate solidifies its status as a
cumulative toxin.

Section 4: Toxicodynamics: Mechanisms of Cellular
Disruption

As a non-dioxin-like PCB, the toxicity of congener 155 is not mediated by the AhR pathway.
Instead, it exerts its effects through several distinct mechanisms, primarily targeting neuronal
and endocrine cells.

Primary Mechanisms of Neurotoxicity

The neurotoxicity of NDL-PCBs like congener 155 is a significant health concern, especially
during development.[5][13][17] Key mechanistic hypotheses include:

e Disruption of Calcium (Ca?*) Homeostasis: Ortho-substituted NDL-PCBs are known to
interfere with intracellular calcium signaling, a critical process for neurotransmitter release,
neuronal excitability, and plasticity.[5][6] They can directly interact with ryanodine receptors
(RyRs), which are major intracellular calcium release channels.[18][19]
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 Alteration of Dopaminergic Systems: NDL-PCBs have been shown to decrease cellular
dopamine content, which can impact motor control, motivation, and affective behaviors.[3][6]

 Induction of Oxidative Stress: Exposure to PCBs can increase the production of reactive
oxygen species (ROS) in neurons, leading to oxidative damage to lipids, proteins, and DNA,
and potentially triggering apoptosis (programmed cell death).[5][20]
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Caption: Key neurotoxic mechanisms of PCB 155.

Mechanisms of Endocrine Disruption

PCBs are potent endocrine-disrupting chemicals (EDCs).[3][21] Congener 155 can interfere
with hormonal pathways critical for reproduction and development:
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o Hypothalamic-Pituitary-Gonadal (HPG) Axis: PCBs can suppress the HPG axis, leading to
reproductive dysfunction such as reduced fertility and altered hormone levels.[2][3]

e Thyroid Hormone System: PCBs can interfere with the synthesis, transport, and action of
thyroid hormones.[2][5] This is particularly damaging during neurodevelopment, as thyroid
hormones are essential for proper brain maturation.[2]

Section 5: Target Organ Toxicology

The cumulative nature and specific mechanisms of PCB 155 lead to toxicity in several key
organ systems.

Hepatotoxicity

The liver is a primary target for PCBs.[7][22] While PCB 155 is considered less potent in
causing liver damage than dioxin-like congeners, chronic exposure can still lead to adverse

effects.

LOAEL
(Lowest

Study Type Species Endpoint Observable Source
Adverse Effect
Level)

i Fatty
Subchronic Oral Rat 21.4 mg/kg/day [22][23]

Metamorphosis

This relatively high LOAEL suggests that acute liver damage is less of a concern than for other
congeners, but the potential for long-term, chronic effects remains.

Neurotoxicity

The central nervous system is highly vulnerable to PCB 155, particularly during prenatal and
early postnatal development.[5][24] Exposure is linked to cognitive deficits, learning and
memory problems, and behavioral changes.[3][17]

Reproductive and Endocrine Toxicity
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As an EDC, PCB 155 is associated with a range of reproductive health issues in both males
and females, including decreased sperm motility and reduced fertility.[3][4]

Carcinogenicity Assessment

The International Agency for Research on Cancer (IARC) classifies dioxin-like PCBs as Group
1 carcinogens ("carcinogenic to humans”).[1] The evidence for non-dioxin-like congeners is
less definitive. For PCB 155 specifically, an IARC working group considered the available data
insufficient to draw a clear conclusion on its carcinogenicity.[7] However, studies on commercial
PCB mixtures, which contain NDL congeners, have shown they can cause liver cancer in
animals.[11][25]

Section 6: Methodologies for Toxicological
Assessment

A multi-faceted approach combining analytical chemistry with in vivo and in vitro models is
required to fully characterize the toxicity of PCB 155.

Analytical Detection in Biological and Environmental
Matrices

The standard for quantifying PCB 155 is high-resolution gas chromatography (GC) coupled
with either an electron capture detector (ECD) or, for greater specificity, mass spectrometry
(MS).[26][27][28] The causality behind this choice is the need to separate the 209 possible
congeners from each other to assess the toxicity of individual compounds rather than an
undefined mixture.

Sample Preparation Instrumental Analysis
Biological Sample Solvent Extraction Column Cleanup Gas Chromatography (GC) Mass Spectrometry (MS) Data Quantitation
(Serum, Adipose) (e.g., SPE, Soxhlet) (e.g., Silica, Florisil) (Congener Separation) (Detection & ID) (Congener-Specific)

Click to download full resolution via product page

Caption: General workflow for PCB congener analysis.
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In Vivo Assessment Protocol: Rodent Subchronic Oral
Toxicity Study

This protocol is a self-validating system designed to determine the No Observable Adverse
Effect Level (NOAEL) and LOAEL for target organ toxicity.

Objective: To assess the systemic toxicity of PCB 155 following repeated oral administration in

rats over 28 days.

Methodology:

Animal Model: Use 4 groups (n=10/sex/group) of young adult Sprague-Dawley rats. The
choice of this model is based on historical data availability and regulatory acceptance.

Dosing: Administer PCB 155 dissolved in a corn oil vehicle via oral gavage daily for 28 days.
Groups receive vehicle control, low dose, mid dose, and high dose (e.g., doses bracketing
the known 21.4 mg/kg/day LOAEL).[22][23]

In-Life Observations: Monitor clinical signs, body weight, and food consumption twice weekly.
This provides general health indicators.

Clinical Pathology: At termination (day 29), collect blood for hematology and clinical
chemistry analysis to assess liver function (e.g., ALT, AST), kidney function, and other
systemic effects.

Necropsy and Histopathology: Conduct a full gross necropsy. Weigh key organs (liver, brain,
spleen, thymus, kidneys, gonads). Preserve these organs in formalin for histopathological
examination by a board-certified veterinary pathologist to identify cellular-level changes.

Data Analysis: Use appropriate statistical methods (e.g., ANOVA followed by Dunnett's test)
to compare treated groups to the control group. The NOAEL is the highest dose with no
statistically significant adverse findings.

In Vitro Mechanistic Assay: ROS Production in Neuronal
Cells

This protocol provides mechanistic insight into the oxidative stress pathway of neurotoxicity.
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Obijective: To determine if PCB 155 induces the production of reactive oxygen species (ROS) in
a human neuroblastoma cell line (e.g., SH-SY5Y).

Methodology:

Cell Culture: Culture SH-SY5Y cells in appropriate media until they reach ~80% confluency
in a 96-well plate. This ensures a healthy, responsive cell population.

e Probe Loading: Wash cells and incubate them with a fluorescent ROS-sensitive probe, such
as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA). DCFH-DA is non-fluorescent until it
is oxidized by ROS within the cell, making it a direct indicator of oxidative stress.

» Exposure: Expose cells to a range of PCB 155 concentrations (and a vehicle control) for a
defined period (e.g., 24 hours). Include a positive control (e.g., H202) to validate assay
performance.

» Fluorescence Measurement: Measure the fluorescence intensity in each well using a plate
reader at the appropriate excitation/emission wavelengths.

o Data Analysis: Normalize the fluorescence of treated cells to the vehicle control. A
statistically significant increase in fluorescence indicates ROS induction. This provides a
direct link between the chemical exposure and a key initiating event in cellular toxicity.[20]
[29]

Section 7: Conclusion and Future Perspectives

PCB congener 155 is a persistent, bioaccumulative, and toxic compound with a distinct
toxicological profile. As a non-dioxin-like PCB, its primary adverse effects are neurotoxicity and
endocrine disruption, driven by mechanisms such as altered calcium signaling, dopaminergic
interference, and hormonal dysregulation. While its acute hepatotoxic potential appears lower
than that of dioxin-like congeners, the risks associated with chronic, low-dose exposure to the
nervous and endocrine systems, particularly during development, are significant.

Future research should focus on elucidating the complex interactions between PCB 155 and
other environmental co-contaminants, investigating its potential epigenetic effects, and
developing more sensitive biomarkers of exposure and effect for human population studies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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